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Compound of Interest

Compound Name: Disperse Orange 30

Cat. No.: B079229

Disperse Orange 30: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Disperse Orange 30 is a monoazo dye belonging to the disperse class of colorants.[1] These
dyes are characterized by their low water solubility and are primarily used for dyeing
hydrophobic synthetic fibers. Disperse Orange 30 is particularly effective for polyester,
acetate, and blended fabrics, where it is applied from a fine aqueous dispersion.[2][3][4] This
document provides a comprehensive overview of the chemical structure, properties, synthesis,
and application protocols for Disperse Orange 30.

Chemical Structure and Identification

Disperse Orange 30 is synthesized through the diazotization of 2,6-dichloro-4-nitroaniline,
followed by a coupling reaction with N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline.[1][5] The
resulting molecule is a non-ionic compound with a distinct chemical structure.

IUPAC Name: 2-[N-(2-cyanoethyl)-4-[(2,6-dichloro-4-nitrophenyl)diazenyl]anilino]ethyl
acetate[6]

Synonyms: C.I. Disperse Orange 30, Disperse Yellow Brown 2RFL, Disperse Orange S-
4RL[7]
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Table 1: Chemical Identifiers

Identifier Value

CAS Number 12223-23-3, 5261-31-4[1][2]
Molecular Formula C19H17CI2Ns04[1][2][3]
Molecular Weight 450.28 g/mol [8][9]

C.I. Number 11119[1]

Physicochemical Properties

Disperse Orange 30 is a brown or orange-brown powder.[1][5] Its low water solubility is a
defining characteristic, necessitating its application as a dispersion in the dyeing process.

Table 2: Physicochemical Data

Property Value
Density 1.38 g/cm3[3]
Boiling Point 645°C at 760 mmHg][3]
Flash Point 343.9°CJ3]
- Insoluble in water; soluble in some polar organic
Solubility
solvents at elevated temperatures.[2]
425 nm, 495 nm (Reported values vary
UV-Vis Absorption Maximum (Amax) depending on the solvent and measurement

conditions)[7][10]

Experimental Protocols
Synthesis of Disperse Orange 30

The synthesis of Disperse Orange 30 involves a two-step diazotization and coupling reaction.
The general methodology is outlined below, based on typical procedures for azo dye synthesis.
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Experimental Workflow: Synthesis of Disperse Orange 30

Step 1: Diazotization
2,6-dichloro-4-nitroaniline (DCPNA) Nitrosylsulfuric acid (NSA) in H2SO4
4
»| Mix at T < 30°C
v Step 2: Coupling Reaction
Stir for >= 2 hours N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline (Coupler)
A4 A4
Diazo Compound Solution Dissolve in Methanol

v

Add Diazo solution dropwise to Coupler solution at 15-20°C|

v

v

Stir for >= 8 hours

4
Heat to 80-85°C for 1 hour

Step 3: Isolatior;'and Purification

Cool the reaction mixture

v

Filter the precipitate

v

Wash with hot water

A4
Dry the product

v

Disperse Orange 30

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of Disperse Orange 30.
Methodology:

» Diazotization: 2,6-dichloro-4-nitroaniline is slowly added to a solution of nitrosylsulfuric acid
in sulfuric acid, maintaining the temperature below 30°C. The mixture is stirred for at least
two hours to ensure the completion of the diazo reaction.[11]

e Coupling: The diazo compound solution is then added dropwise to a solution of the coupling
component, N-(2-cyanoethyl)-N-(2-acetoxyethyl)aniline, dissolved in a suitable solvent like
methanol, while keeping the temperature between 15-20°C.[11] The reaction is stirred for
several hours.

« |solation: The temperature is raised to 80-85°C for about an hour, then cooled. The
precipitated Disperse Orange 30 is isolated by filtration, washed with hot water to remove
impurities, and then dried.[11]

High-Temperature Exhaust Dyeing of Polyester

Disperse Orange 30 is typically applied to polyester fabrics using a high-temperature, high-
pressure exhaust dyeing method. This process swells the polyester fibers, allowing the dye
molecules to penetrate and become trapped within the fiber structure.

Experimental Workflow: High-Temperature Polyester Dyeing
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Prepare Dye Bath:
- Disperse Orange 30
- Dispersing Agent
- Acetic Acid (pH 4.5-5.5)
- Water

i

Add scoured polyester fabric

i

Heat to 60°C, hold for 15 min

i

Raise temperature to 130°C

i

Hold at 130°C for 30-60 min

i

Cool to 80°C

i

Rinse fabric

i

Reduction Clearing:
- Sodium Hydrosulfite
- Caustic Soda
- 70-80°C for 15 min

i

Final Rinse and Dry

i

Dyed Polyester Fabric

Click to download full resolution via product page

Caption: Standard procedure for high-temperature exhaust dyeing of polyester.
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Methodology:

o Fabric Preparation: The polyester fabric is first scoured in a solution containing a non-ionic
detergent (e.g., 2 g/L) and sodium carbonate (e.g., 1 g/L) at approximately 70°C to remove
any impurities.[12] The fabric is then thoroughly rinsed and dried.

e Dye Bath Preparation: A dye bath is prepared containing Disperse Orange 30 (e.g., 1-3%
on weight of fabric), a dispersing agent, and acetic acid to maintain a pH of 4.5-5.5.[13][14]

» Dyeing Process: The scoured fabric is introduced into the dye bath. The temperature is
raised to 60°C and held for 15 minutes.[13] Then, the temperature is increased to 130°C and
maintained for 30-60 minutes to allow for dye diffusion and fixation.[13][14]

o Post-Dyeing Treatment: The dye bath is cooled to 80°C, and the fabric is rinsed. A reduction
clearing process is performed using a solution of sodium hydrosulfite and caustic soda at 70-
80°C for 15 minutes to remove unfixed dye from the fiber surface, which improves wash
fastness.[14] The fabric is then given a final rinse and dried.

Safety and Toxicology

Disperse dyes, as a class, can be associated with skin sensitization and contact dermatitis,
particularly in occupational settings. However, official assessments of Disperse Orange 30
suggest a low risk under current usage patterns.

Table 3: Toxicological Profile

Parameter Finding

LD50 (rat) >2000 mg/kg (Data for the related

Acute Oral Toxicit
Y Disperse Orange 25)[15]

) o May cause skin irritation and allergic skin
Skin Irritation _
reactions.[16]

Eye Irritation Causes serious eye irritation.[16]

May remain in the environment for a long time
Environmental Fate but is not expected to accumulate in organisms.
[17]
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A screening assessment by the Government of Canada concluded that Disperse Orange 30 is
not entering the environment in quantities or under conditions that constitute a danger to the
environment or human health.[17]

Applications

The primary application of Disperse Orange 30 is in the textile industry for dyeing synthetic
fibers.

o Polyester and Polyester/Cotton Blends: It provides good color fastness and is suitable for
high-temperature dyeing methods.[1]

o Acetate Fibers: It can be used to dye acetate, typically resulting in a more yellowish shade
compared to polyester.[1]

« Direct Printing: Suitable for the direct printing of polyester and blended fabrics.[3][4]

o Supercritical CO2 Dyeing: Its solubility in supercritical carbon dioxide makes it a candidate
for this waterless dyeing technology.[18]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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